2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile

• IUPAC Name: 2-amino-3-[(4-chlorophenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C11H7ClN4/c12-9-3-1-8(2-4-9)7-16-11(6-14)10(15)5-13/h1-4,7H,15H2
• InChI Key: KJZDATYEDLQQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC(=C(C#N)N)C#N)Cl
• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol

Description

2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile (CAS: 68271-01-2) is a nitrile-containing compound featuring a conjugated enedinitrile backbone substituted with a 4-chlorophenyl group. Its molecular formula is C₁₁H₇ClN₄ (M.W. 230.66), and its structure includes a Schiff base linkage formed by the condensation of an amine and an aldehyde (4-chlorobenzaldehyde) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile typically involves the condensation of 4-chlorobenzaldehyde with malononitrile in the presence of an amine catalyst. The reaction is carried out under reflux conditions, often in a solvent such as ethanol or methanol. The resulting product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and chlorophenyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Electronic Differences

Property	Target Compound	Compound 1	Compound 2
Substituent	4-Chlorophenyl	Phenyl	4-Dimethylaminophenyl
Molecular Formula	C₁₁H₇ClN₄	C₁₁H₈N₄	C₁₃H₁₃N₅
Molecular Weight	230.66	~196.21	~247.28
Electronic Effect	Electron-withdrawing (Cl)	Neutral (Ph)	Electron-donating (NMe₂)

• Target Compound : The 4-chlorophenyl group introduces electron-withdrawing effects, polarizing the Schiff base linkage and enhancing electrophilicity. This may increase reactivity in nucleophilic additions or cyclization reactions compared to Compound 1 .
• Compound 1 : The phenyl group provides minimal electronic perturbation, making it a baseline for comparing substituent effects.

Physicochemical Properties

While explicit data on melting points or solubility are absent, inferences can be made:

• Compound 2’s dimethylamino group may enhance solubility in protic solvents due to hydrogen bonding .
• Crystallography: Hydrogen bonding patterns in the target compound likely differ due to Cl’s weak hydrogen-bond acceptor capacity, whereas Compound 2’s dimethylamino group can act as a donor/acceptor, influencing crystal packing .

Biological Activity

The compound 2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile , also known as (Z)-2-amino-3-{[(E)-(4-chlorophenyl)methylidene]amino}-2-butenedinitrile, is a notable chemical in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C11H7ClN4
• Molecular Weight : 230.65308 g/mol
• CAS Number : Not specified in the search results.

• Antimicrobial Activity : Research indicates that compounds with similar structures exhibit antimicrobial properties. The presence of the chlorophenyl group may enhance the interaction with microbial cell membranes, leading to increased permeability and cell death.
• Anticancer Properties : Some derivatives of aminonitriles have shown promise in cancer therapy by inducing apoptosis in cancer cells. The nitrile groups may contribute to cytotoxicity through the generation of reactive oxygen species (ROS) or inhibition of key enzymes involved in cell proliferation.
• Enzyme Inhibition : Compounds like this one may act as inhibitors for various enzymes, including kinases involved in signaling pathways critical for cancer progression and inflammation.

Case Studies

• Anticancer Activity :
  • A study demonstrated that a related compound exhibited significant cytotoxic effects on breast cancer cells, suggesting that structural modifications could lead to enhanced activity against specific cancer types.
• Antimicrobial Testing :
  • In vitro assays showed that compounds with a similar scaffold inhibited the growth of Gram-positive and Gram-negative bacteria, indicating potential as a broad-spectrum antimicrobial agent.
• Pharmacological Screening :
  • A pharmacological evaluation indicated that derivatives of this compound could modulate pathways associated with inflammation and pain relief, suggesting potential applications in treating inflammatory diseases.

Comparative Table of Biological Activities

Activity Type	Related Compound	Observed Effect	Reference
Antimicrobial	4-Chlorophenyl derivatives	Inhibition of bacterial growth
Anticancer	Aminonitriles	Induction of apoptosis in cancer cells
Enzyme Inhibition	Similar structures	Inhibition of key kinases

Synthesis and Characterization

The synthesis of 2-Amino-3-{[(4-chlorophenyl)methylidene]amino}but-2-enedinitrile typically involves multi-step organic reactions, including condensation reactions to form the desired aminonitrile structure. Characterization techniques such as NMR and mass spectrometry are essential for confirming the structure and purity of the synthesized compound.

Toxicity Studies

Preliminary toxicity studies indicate that while some aminonitriles exhibit low toxicity profiles at therapeutic doses, further research is necessary to assess long-term effects and safety profiles comprehensively.